Cas no 628330-63-2 (1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[4-(trifluoromethyl)phenyl]-
• CAS No: 628330-63-2
• MF: C₁₄H₁₃F₃N₂O
• MW: 282.261033773422
• CID: 1640645
• Update Time: 2024-09-12

1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,3-(1-methylethyl)-1-[4-(trifluoromethyl)phenyl]-
• 1H-Pyrazole-4-carboxaldehyde, 3-(1-methylethyl)-1-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C14H13F3N2O/c1-9(2)13-10(8-20)7-19(18-13)12-5-3-11(4-6-12)14(15,16)17/h3-9H,1-2H3
• InChI Key： IWTQEBZOMNHAJX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)C=C(C=O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 282.09809

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 349.5±42.0 °C(Predicted)
• PSA: 34.89
• pka: -2.61±0.10(Predicted)